Cas no 856414-56-7 (Sargachromanol G)

Sargachromanol G structure
Sargachromanol G structure
Product Name:Sargachromanol G
CAS No:856414-56-7
MF:C27H38O4
MW:426.588228702545
CID:6647059
PubChem ID:11407674
Update Time:2024-03-02

Sargachromanol G Chemical and Physical Properties

Names and Identifiers

    • Sargachromanol G
    • (-)-Sargachromanol G
    • 856414-56-7
    • DTXSID801045700
    • CHEMBL462917
    • BDBM50483666
    • Inchi: 1S/C27H38O4/c1-18(2)15-24(29)25(30)20(4)11-7-9-19(3)10-8-13-27(6)14-12-22-17-23(28)16-21(5)26(22)31-27/h10-11,15-17,24,28-29H,7-9,12-14H2,1-6H3/b19-10+,20-11+/t24-,27-/m1/s1
    • InChI Key: CBIUHPWNXBUXBG-AZIDNILZSA-N
    • SMILES: O1C2C(C)=CC(=CC=2CC[C@@]1(C)CC/C=C(\C)/CC/C=C(\C)/C([C@@H](/C=C(\C)/C)O)=O)O

Computed Properties

  • Exact Mass: 426.27700969g/mol
  • Monoisotopic Mass: 426.27700969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 66.8Ų
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